4-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H16ClN3O3S/c19-15-6-8-16(9-7-15)26(24,25)20-12-13-22-18(23)11-10-17(21-22)14-4-2-1-3-5-14/h1-11,20H,12-13H2
• InChI Key: YEUQOPGQQAITTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

4-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly referred to as CP-690,550 and is a potent inhibitor of JAK3 (Janus kinase 3). JAK3 is a member of the Janus kinase family of intracellular non-receptor tyrosine kinases that are involved in the signaling pathways of cytokine receptors. CP-690,550 has been extensively studied for its potential use in the treatment of various autoimmune diseases.

Scientific Research Applications

Anticancer Potential

Research has indicated that derivatives of benzenesulfonamide, including compounds structurally similar to 4-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, have been synthesized and evaluated for potential anticancer activity. For example, Sławiński et al. (2012) synthesized a series of 4-chloro-N-(4,5-dihydro-5-oxo-1-R2-1H-1,2,4-triazol-3-yl)-5-methyl-2-(R1-methylthio)benzenesulfonamide derivatives as potential anticancer agents. These compounds showed notable activity against various human tumor cell lines including lung, colon, CNS, melanoma, ovarian, renal, prostate, and breast cancer cells (Sławiński et al., 2012).

Antimicrobial and Antifungal Properties

Compounds related to 4-chloro-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide have also demonstrated antimicrobial and antifungal properties. For instance, Nikulsinh Sarvaiya and colleagues (2019) investigated the antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds, which are structurally akin to the compound . Their studies revealed significant antimicrobial activity against various bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019).

Anti-HIV Activity

Another area of interest is the anti-HIV activity of benzenesulfonamide derivatives. E. Pomarnacka's 2007 study synthesized 4-chloro-2-mercapto-N-(1,4,5,6-tetrahydro-1,2,4-triazin-3-yl)benzenesulfonamides, which exhibited in vitro anti-HIV potency. This study suggests potential applications of similar compounds in the treatment or prevention of HIV (Pomarnacka, 2007).

Herbicidal Uses

Additionally, certain benzenesulfonamide derivatives have been used in agriculture as herbicides. Sweetser, Schow, and Hutchison (1982) discussed the metabolism of chlorsulfuron, a compound with structural similarities, in plants. This herbicide shows selectivity for small grains due to the crop plants' ability to metabolize it into inactive products, demonstrating the potential agricultural applications of related compounds (Sweetser, Schow, & Hutchison, 1982).